molecular formula C22H17N3O2 B8673578 1H-Pyrrole-2,5-dione, 3,4-bis(2-methyl-1H-indol-3-yl)- CAS No. 125313-52-2

1H-Pyrrole-2,5-dione, 3,4-bis(2-methyl-1H-indol-3-yl)-

Cat. No.: B8673578
CAS No.: 125313-52-2
M. Wt: 355.4 g/mol
InChI Key: NSVKLEKFZHEGLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Pyrrole-2,5-dione, 3,4-bis(2-methyl-1H-indol-3-yl)- is a useful research compound. Its molecular formula is C22H17N3O2 and its molecular weight is 355.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Pyrrole-2,5-dione, 3,4-bis(2-methyl-1H-indol-3-yl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Pyrrole-2,5-dione, 3,4-bis(2-methyl-1H-indol-3-yl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

125313-52-2

Molecular Formula

C22H17N3O2

Molecular Weight

355.4 g/mol

IUPAC Name

3,4-bis(2-methyl-1H-indol-3-yl)pyrrole-2,5-dione

InChI

InChI=1S/C22H17N3O2/c1-11-17(13-7-3-5-9-15(13)23-11)19-20(22(27)25-21(19)26)18-12(2)24-16-10-6-4-8-14(16)18/h3-10,23-24H,1-2H3,(H,25,26,27)

InChI Key

NSVKLEKFZHEGLS-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C2=CC=CC=C2N1)C3=C(C(=O)NC3=O)C4=C(NC5=CC=CC=C54)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4.12 g of 2-methylindole in 75 ml of benzene was treated with 9.2 ml of a 3M solution of methylmagnesium iodide in diethyl ether and the resulting solution was stirred under nitrogen for 0.5 hour. 2.0 g of dibromomaleimide were added and the mixture was heated to reflux for 14 hours. The cooled mixture was evaporated, dissolved in 200 ml of dichloromethane and acidified with 100 ml of 2M hydrochloric acid. The organic layer was separated, washed with 100 ml of water, dried and evaporated. The residue was triturated with dichloromethane and the obtained solid was recrystallized from acetone/water to give 1.1 g of 3,4-bis(2-methyl-3-indolyl)-1H-pyrrole-2,5-dione, m.p. 311°-313° C.
Quantity
4.12 g
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reactant
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75 mL
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2 g
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